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Compound of Interest

Compound Name: pyridin-2-ylmethanamine

Cat. No.: B045004 Get Quote

An In-depth Technical Guide to Pyridin-2-ylmethanamine

Introduction
Pyridin-2-ylmethanamine, also commonly known as 2-picolylamine, is a heterocyclic amine

that serves as a fundamental building block in various fields of chemical and pharmaceutical

science.[1] Structurally, it is characterized by a pyridine ring substituted at the 2-position with a

methanamine (-CH₂NH₂) group.[2] This arrangement makes it a versatile bidentate ligand in

coordination chemistry, capable of forming stable complexes with numerous transition metals.

[2][3] Its utility extends to its role as a key precursor in the synthesis of more complex

molecules, including pharmaceuticals and agrochemicals.[1][2]

This document provides a comprehensive overview of pyridin-2-ylmethanamine, detailing its

chemical structure, nomenclature, physicochemical properties, synthesis protocols, and key

applications.

Structure and Nomenclature
The core structure of pyridin-2-ylmethanamine features a primary amine connected to a

pyridine ring through a methylene bridge.[1] Its official IUPAC name is pyridin-2-
ylmethanamine.[4]
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The compound is registered and identified by several standard chemical codes and notations,

which are summarized in the table below.

Identifier Value

IUPAC Name pyridin-2-ylmethanamine[4]

Alternate IUPAC Name 1-(pyridin-2-yl)methanamine[2][5]

CAS Number 3731-51-9[6]

Molecular Formula C₆H₈N₂[6][7]

SMILES C1=CC=NC(=C1)CN[2][4]

InChI
InChI=1S/C6H8N2/c7-5-6-3-1-2-4-8-6/h1-

4H,5,7H2[2][4]

InChIKey WOXFMYVTSLAQMO-UHFFFAOYSA-N[4][6]

Synonyms
The compound is also known by several common and historical names, including:

2-Picolylamine[3]

2-(Aminomethyl)pyridine[2][4]

2-Pyridinemethanamine[2][4]

(2-Pyridylmethyl)amine[6]

α-Picolylamine[6]

Physicochemical Properties
Pyridin-2-ylmethanamine is a colorless to pale yellow liquid under standard conditions,

possessing a characteristic amine-like odor.[2][4] It is sensitive to air and should be stored

under an inert atmosphere.[3][8]
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Property Value

Molecular Weight 108.14 g/mol [4][7]

Appearance Colorless liquid[4]

Melting Point -20°C[8][9]

Boiling Point 202-204°C[5][8]; 82-85°C at 12 mmHg[3][5]

Density 1.049 g/mL at 25°C[3][5]

Refractive Index (n20/D) 1.544 - 1.545[5][8]

Solubility
Soluble in water and polar organic solvents like

ethanol[2][8]

pKa pK1: 2.31; pK2: 8.79 (at 25°C)[3]

Experimental Protocols: Synthesis
The synthesis of pyridin-2-ylmethanamine is most commonly achieved through the chemical

reduction of 2-cyanopyridine. An alternative patented method involves the reductive amination

of cyanohydrins.

Protocol 1: Synthesis by Hydrogenation of 2-
Cyanopyridine
This is the most common laboratory and industrial method for preparing pyridin-2-
ylmethanamine.[9] The process involves the catalytic hydrogenation of the nitrile group of 2-

cyanopyridine.

Methodology:

Catalyst Preparation: A suitable hydrogenation catalyst, such as Raney Nickel or a

Palladium-on-carbon (Pd/C) catalyst, is suspended in a solvent (e.g., methanol or ethanol)

within a high-pressure reactor (autoclave).

Reactant Addition: 2-Cyanopyridine is dissolved in the same solvent and added to the

reactor. To prevent the formation of secondary amine side products, ammonia is often added
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to the reaction mixture.

Hydrogenation: The reactor is sealed and purged with nitrogen, then pressurized with

hydrogen gas (H₂). The reaction mixture is heated and stirred vigorously. Reaction conditions

(temperature, pressure, reaction time) are optimized based on the catalyst and scale.

Work-up: Upon completion, the reactor is cooled, and the pressure is released. The catalyst

is removed by filtration.

Purification: The solvent is removed from the filtrate by rotary evaporation. The resulting

crude pyridin-2-ylmethanamine is then purified by vacuum distillation to yield the final

product.

Workflow: Synthesis of Pyridin-2-ylmethanamine

2-Cyanopyridine
(Starting Material)

Catalytic Hydrogenation
(High Pressure & Temperature)

H₂, Catalyst (e.g., Raney Ni)
Ammonia, Solvent (Ethanol)

Filtration
(Catalyst Removal) Vacuum Distillation Pyridin-2-ylmethanamine

(Final Product)

Click to download full resolution via product page

Caption: General workflow for the synthesis of pyridin-2-ylmethanamine.

Protocol 2: Synthesis by Reductive Amination of
Cyanohydrins
A patented method describes the synthesis of pyridin-2-ylmethanamine derivatives via the

reductive amination of cyanohydrins.[10][11]

Methodology (Example from Patent US7208603B2):[10]

Reactant Charging: In a round-bottomed flask, introduce the cyanohydrin intermediate, the

appropriate pyridin-2-yl-methylamine derivative (in this case, (6-methyl-amino-5-

methylpyridin-2-yl)methylamine), 1,4-diazabicyclo[2.2.2]octane (DABCO) as an organic

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b045004?utm_src=pdf-body
https://www.benchchem.com/product/b045004?utm_src=pdf-body-img
https://www.benchchem.com/product/b045004?utm_src=pdf-body
https://www.benchchem.com/product/b045004?utm_src=pdf-body
https://patents.google.com/patent/US7208603B2/en
https://patents.google.com/patent/EP1358179B1/en
https://patents.google.com/patent/US7208603B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


base, and a reducing agent such as sodium cyanoborohydride (NaBH₃CN).[10] Methanol is

used as the solvent.

Reaction: The mixture is stirred at room temperature for a specified period (e.g., 4 hours).

[10] The reducing agent converts the intermediate imine (formed in situ) to the final amine

product.

Solvent Removal: After the reaction is complete, the mixture is evaporated to dryness.[10]

Extraction: The resulting residue is taken up in water and extracted multiple times with an

organic solvent like ethyl acetate.[10]

Washing and Drying: The combined organic phases are washed sequentially with water and

brine, then dried over a drying agent such as magnesium sulfate (MgSO₄).[10]

Purification: The solvent is evaporated, and the final product is purified using appropriate

techniques, such as chromatography.

Applications
Pyridin-2-ylmethanamine's unique structure makes it a valuable compound in several areas

of research and development.

Coordination Chemistry: As a bidentate chelating ligand, it is used to synthesize metal

complexes.[3] For example, Baratta's catalyst, a ruthenium complex used in transfer

hydrogenation, incorporates a 2-picolylamine ligand.[9] Iron complexes with this ligand have

been shown to exhibit spin crossover behavior.[9]

Pharmaceutical Synthesis: It serves as a crucial building block for synthesizing various

pharmaceutical analogues and active pharmaceutical ingredients (APIs).[2][8] It has been

used in preparing compounds with trypanocidal activity (against trypanosomiasis).[8]

Materials Science: It can be used to functionalize polymers. For instance, it has been grafted

onto poly(styrene-co-maleic anhydride) resins to create materials for adsorbing uranium from

aqueous solutions.[3]
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Key Application Areas of Pyridin-2-ylmethanamine

Pyridin-2-ylmethanamine

Coordination Chemistry Pharmaceutical Synthesis Materials Science

Bidentate Ligand for
Metal Complexes

Catalyst Development
(e.g., Transfer Hydrogenation) Precursor for APIs Synthesis of Bioactive

Molecules (e.g., Trypanocides) Polymer Functionalization

Click to download full resolution via product page

Caption: Logical relationships of Pyridin-2-ylmethanamine's applications.

Safety and Handling
Pyridin-2-ylmethanamine is a hazardous substance that requires careful handling in a

laboratory setting.

Hazard Class
GHS Pictogram & Signal
Word

Hazard Statement

Skin Corrosion/Irritation GHS05 (Danger)[9]
H314: Causes severe skin

burns and eye damage[4][9]

Acute Toxicity (Oral) GHS07 (Warning)[9] H302: Harmful if swallowed[4]

Eye Damage/Irritation GHS05 (Danger)[9]
H319: Causes serious eye

irritation[9]

Respiratory Irritation GHS07 (Warning)[9]
H335: May cause respiratory

irritation[9]

Handling Precautions:

Work in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Store in a cool, dry place away from oxidizing agents and acids, under an inert atmosphere.

[8]

It is classified as a corrosive liquid for transport (UN Number 2735, Hazard Class 8).[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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